Cas no 2228179-80-2 (1-{6-chloroimidazo1,2-apyridin-2-yl}-2,2-difluoroethan-1-amine)

• Product Name: 1-{6-chloroimidazo1,2-apyridin-2-yl}-2,2-difluoroethan-1-amine
• CAS No: 2228179-80-2
• MF: C₉H₈ClF₂N₃
• MW: 231.629727363586
• CID: 6422198
• PubChem ID: 165629912
• Update Time: 2025-11-03

1-{6-chloroimidazo1,2-apyridin-2-yl}-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{6-chloroimidazo1,2-apyridin-2-yl}-2,2-difluoroethan-1-amine
• EN300-1956056
• 1-{6-chloroimidazo[1,2-a]pyridin-2-yl}-2,2-difluoroethan-1-amine
• 2228179-80-2

• Inchi： 1S/C9H8ClF2N3/c10-5-1-2-7-14-6(4-15(7)3-5)8(13)9(11)12/h1-4,8-9H,13H2
• InChI Key： LYIWBJPBEZHYFV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NC(=CN2C=1)C(C(F)F)N

Computed Properties

• Exact Mass: 231.0374813g/mol
• Monoisotopic Mass: 231.0374813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.3Ų

Additional information on 1-{6-chloroimidazo1,2-apyridin-2-yl}-2,2-difluoroethan-1-amine

Comprehensive Overview of 1-{6-chloroimidazo[1,2-a]pyridin-2-yl}-2,2-difluoroethan-1-amine (CAS No. 2228179-80-2)

The compound 1-{6-chloroimidazo[1,2-a]pyridin-2-yl}-2,2-difluoroethan-1-amine (CAS No. 2228179-80-2) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 6-chloroimidazo[1,2-a]pyridine core and a 2,2-difluoroethylamine side chain, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug discovery, especially in targeting kinase inhibitors and G-protein-coupled receptors (GPCRs), which are hot topics in modern medicinal chemistry.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged due to their broad biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The incorporation of difluoroethylamine into this scaffold enhances its metabolic stability and bioavailability, addressing a key challenge in drug development. This aligns with the growing trend of optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties in small-molecule therapeutics, a frequent search query among pharmaceutical professionals.

From a synthetic chemistry perspective, CAS No. 2228179-80-2 presents intriguing opportunities for structure-activity relationship (SAR) studies. Its chloro and difluoro substituents offer versatile handles for further functionalization, enabling the exploration of diverse chemical space. This is particularly relevant given the current focus on fragment-based drug design (FBDD) and click chemistry, which dominate discussions in high-impact journals and conferences.

The compound's potential extends beyond human health. In agrochemical research, imidazo[1,2-a]pyridine motifs have shown promise as pesticide intermediates, with their ability to disrupt pest-specific biological pathways. The difluoroethylamine moiety could further enhance target selectivity, reducing environmental impact—a critical consideration in sustainable agriculture, another trending topic in scientific and public forums.

Analytical characterization of 1-{6-chloroimidazo[1,2-a]pyridin-2-yl}-2,2-difluoroethan-1-amine typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are frequently searched by quality control specialists and process chemists working in Good Manufacturing Practice (GMP) environments, reflecting the compound's industrial relevance.

As research into heterocyclic compounds continues to expand, CAS No. 2228179-80-2 stands out for its balanced lipophilicity and polarity—properties crucial for blood-brain barrier (BBB) penetration in CNS drug development. This addresses another common search theme among neuroscientists and neuropharmacologists exploring treatments for neurodegenerative diseases.

The safety profile of this compound, while not fully characterized in public literature, is expected to follow trends observed in similar fluorinated heterocycles. This makes it a subject of interest for toxicology prediction algorithms and in silico modeling studies—areas experiencing rapid growth due to advancements in artificial intelligence in chemistry.

In conclusion, 1-{6-chloroimidazo[1,2-a]pyridin-2-yl}-2,2-difluoroethan-1-amine represents a versatile scaffold at the intersection of multiple cutting-edge research domains. Its value lies not only in its current applications but also in its potential to inspire next-generation compounds addressing unmet medical and agricultural needs, making it a noteworthy subject for ongoing scientific investigation.